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Compound of Interest

Compound Name: Crizotinib acetate

Cat. No.: B606813

Crizotinib is categorized as a cytotoxic (antineoplastic) drug, which is considered hazardous
waste.[1][2] Proper handling and disposal are critical to protect laboratory personnel, the public,
and the environment from exposure.[1][3] Disposal procedures must comply with all applicable
federal, state, and local regulations for hazardous pharmaceutical waste.[4] In the United
States, the Environmental Protection Agency (EPA) regulates hazardous waste under the
Resource Conservation and Recovery Act (RCRA).[5][6]

Immediate Safety Information: Personal Protective
Equipment (PPE)

When handling crizotinib acetate powder, solutions, or any contaminated materials, personnel
must wear appropriate PPE to prevent skin contact, eye exposure, and inhalation.[7]
Contaminated work clothing should not be allowed out of the workplace.[7][8]
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PPE Item Specification Rationale

Provides a barrier against

Gloves Two pairs of chemotherapy- chemical absorption through
tested gloves.[9] the skin. Double-gloving is a
standard precaution.
Disposable, impermeable Protects skin and personal
Gown gown with long sleeves and clothing from contamination by
cuffs.[10] spills or aerosols.

o Prevents exposure to the eyes
) Safety goggles with side )
Eye/Face Protection ) ] from splashes or aerosolized
shields or a face shield.[7]
drug powder.

Use in a well-ventilated area,

such as a chemical fume hood. o ) ) ]
Minimizes the risk of inhaling

Respiratory Protection If exposure limits are )
hazardous drug particles.

exceeded, a full-face respirator

may be necessary.[7]

Logistical and Operational Plan: Waste Segregation
and Containment

A crucial aspect of managing crizotinib acetate waste is strict segregation from other waste
streams.[1] Any item that comes into contact with the drug, regardless of the amount, must be
treated as cytotoxic waste.[1]
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Waste Category Container Type Labeling and Color

Labeled with the universal
) Leak-proof, puncture-resistant cytotoxic symbol. Typically a
Non-Sharp Solid Waste ) ] ] ) ]
container with a secure lid.[1] yellow container with a purple

lid or a red container.[1][2]

Puncture-proof sharps _ _
) - Labeled with the universal
container specifically

Sharps Waste ) ) cytotoxic symbol. Typically red
designated for cytotoxic waste. .
or purple-lidded.[1][2]
[1][10]
Labeled as "Cytotoxic Waste."
Note: It is prohibited to dispose
Liquid Waste Closed, leak-proof container. of hazardous pharmaceutical

waste via sewering (down the
drain or toilet).[6][11]

Place in the designated
) cytotoxic waste container Labeled with the universal
Contaminated PPE - ] )
before exiting the handling cytotoxic symbol.[1]

area.[1][10]

Step-by-Step Disposal Procedures

The primary and recommended method for the final disposal of crizotinib acetate and related
cytotoxic waste is high-temperature incineration at a licensed hazardous waste facility.[1][2]
While chemical neutralization can be used for some agents, specific experimental protocols for
crizotinib acetate are not readily available in public documentation.[1]

Routine Disposal of Contaminated Items:
» Don PPE: Before handling any waste, ensure all required PPE is worn correctly.

e Segregate Waste at Point of Use: Immediately place any item that has come into contact
with crizotinib acetate into the appropriate cytotoxic waste container. This includes vials,
syringes, pipette tips, gloves, gowns, and bench paper.[10]
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» Handle with Care: Do not disconnect IV infusion lines from bags; dispose of the entire
assembly as a single unit.[10] Avoid crushing or breaking tablets.

e Secure Containers: Once a waste container is full, securely seal it. Do not overfill containers.

o Store for Pickup: Store the sealed containers in a designated, secure area away from
general traffic, awaiting pickup by a certified hazardous waste transporter.[2]

» Doff PPE and Hand Hygiene: Remove PPE and dispose of it as cytotoxic waste.[10] Perform
hand hygiene thoroughly after the procedure.[12]

Accidental Spill Cleanup:
o Evacuate and Secure Area: Alert others in the vicinity and restrict access to the spill area.

e Don PPE: Put on a full set of cytotoxic-rated PPE, including double gloves and respiratory
protection.

o Contain the Spill: Cover the spill with absorbent pads, working from the outside in to prevent
it from spreading.[10]

o Collect Waste: Carefully collect all contaminated materials (absorbent pads, broken glass,
etc.) using spark-proof tools if necessary.[7] Place everything into a designated cytotoxic
waste container.[10]

o Clean the Area: Decontaminate the spill surface with an appropriate cleaning agent, and
dispose of all cleaning materials as cytotoxic waste.

o Document the Incident: Report and document the spill according to your institution's safety
protocols.[10]

Workflow for Crizotinib Acetate Disposal
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Preparation & Handling

Start: Handling Crizotinib Acetate

1. Don Full Cytotoxic PPE

(Double Gloves, Gown, Eye Protection)

2. Perform Lab Work in
Containment (e.g., Fume Hood)

Waste S; 'gregation & Disposal

3. Segregate Waste at Point of Use

Liquids

Sharps Waste Solid Waste (Gloves, Vials) Liquid Waste (No Sewering)

4. Place in Labeled, Leak-Proof
Cytotoxic Waste Container

5. Store Sealed Container
in Designated Secure Area

6. Arrange Pickup by
Certified Hazardous Waste Hauler

End: High-Temperature Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of crizotinib acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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